Cas no 1171564-19-4 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide
• CAS No: 1171564-19-4
• MF: C₁₉H₁₈FN₃O₄S₂
• MW: 435.492325305939
• CID: 6430688
• PubChem ID: 44059129
• Update Time: 2025-10-28

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide
• N-[2-(1,1-dioxothiolan-3-yl)-5-phenylpyrazol-3-yl]-4-fluorobenzenesulfonamide
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl]-4-fluorobenzene-1-sulfonamide
• 1171564-19-4
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-1H-pyrazol-5-yl)-4-fluorobenzenesulfonamide
• F5255-0037
• AKOS024503554

• Inchi： 1S/C19H18FN3O4S2/c20-15-6-8-17(9-7-15)29(26,27)22-19-12-18(14-4-2-1-3-5-14)21-23(19)16-10-11-28(24,25)13-16/h1-9,12,16,22H,10-11,13H2
• InChI Key： DVDKCLYKRGPETL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=CC=CC=C3)=NN2C2CCS(=O)(=O)C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 435.07227657g/mol
• Monoisotopic Mass: 435.07227657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide

Introduction to N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide (CAS No. 1171564-19-4)

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide (CAS No. 1171564-19-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound incorporates several key functional groups, including a thiolan moiety, a pyrazole ring system, and a fluorobenzene substituent. These structural features are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. Specifically, the thiolan component is known for its ability to engage with redox-sensitive enzymes and proteins, while the pyrazole ring is a common scaffold in bioactive molecules due to its favorable binding properties. The presence of the fluorobenzene group introduces additional conformational flexibility and potential for metabolic stability.

In recent years, there has been a surge in interest regarding the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-documented for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The incorporation of a sulfonamide group into the molecular structure of N-(1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl)-4-fluorobenzene-1-sulfonamide not only enhances its pharmacological potential but also provides a mechanism for modulating its solubility and bioavailability.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, has been instrumental in constructing the complex core structure efficiently. These synthetic strategies align with contemporary trends in organic synthesis, emphasizing atom economy and minimal environmental impact.

The pharmacological profile of N-(1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-yl)-4-fluorobenzene-1-sulfonamide has been the subject of extensive in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits notable activity against various biological targets, including enzymes involved in inflammatory pathways and cell signaling cascades. The dual functionality provided by the thiolan and sulfonamide moieties appears to synergize effectively, leading to enhanced binding affinity and prolonged residence time at the target site.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to optimize efficacy and minimize side effects. This modular approach to drug design is increasingly favored in modern medicinal chemistry due to its flexibility and scalability.

The role of computational chemistry in the study of N-(1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-phenyl-1H-pyrazol-5-ylyl)-4-fluorobenzene sulfonamide cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with potential targets, providing valuable insights into how the compound may function within biological systems. These computational studies complement experimental efforts by offering rapid screening of virtual libraries and identification of key structural determinants responsible for biological activity.

In conclusion, N-(1-(1lambda6-dioxo-thiolan]-3 -yl)-3 -phenyl -5 -(pyrazol -5 - yl ) -4 -fluoro benzene - 13 sulfonylamide (CAS No. 1171564 19 4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset in ongoing efforts to develop novel therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its potential in treating various diseases.